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Compound of Interest

Compound Name:
(5-Bromo-2-

fluorophenyl)hydrazine

CAS No.: 627871-08-3

Cat. No.: B2579439

Get Quote

CAS Registry Numbers: 627871-08-3 (Free Base), 214916-08-2 (Hydrochloride Salt) Molecular

Formula: C₆H₆BrFN₂ Molecular Weight: 205.03 g/mol (Free Base)

Executive Summary
(5-Bromo-2-fluorophenyl)hydrazine is a critical halogenated building block used primarily in

the synthesis of indole-based pharmacophores via the Fischer Indole Synthesis. Its specific

substitution pattern—a fluorine atom at the ortho position and a bromine atom at the meta

position relative to the hydrazine moiety—imparts unique regiochemical control during

cyclization.

This guide provides a technical roadmap for sourcing this intermediate, validating its quality,

and deploying it in high-fidelity organic synthesis. It is designed for medicinal chemists requiring

strict regioselectivity in scaffold construction.
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In standard Fischer Indole Synthesis using meta-substituted phenylhydrazines, cyclization

typically yields a mixture of 4- and 6-substituted indoles due to the availability of two ortho

positions for the sigmatropic rearrangement.

However, (5-Bromo-2-fluorophenyl)hydrazine eliminates this ambiguity. The fluorine atom at

the C2 position blocks one site of cyclization, forcing the [3,3]-sigmatropic rearrangement to

occur exclusively at the C6 position. This results in a highly predictable 7-fluoro-4-bromoindole

scaffold (numbering changes upon cyclization), essential for Structure-Activity Relationship

(SAR) studies where precise halogen placement dictates metabolic stability and binding affinity.

Stability Considerations
Free Base (CAS 627871-08-3): Often an oil or low-melting solid. Prone to oxidation

(browning) upon exposure to air.

Hydrochloride Salt (CAS 214916-08-2): A beige to off-white crystalline solid. Significantly

more stable and preferred for long-term storage and bulk handling.

Commercial Sourcing Landscape
Sourcing strategies should be tiered based on the development phase. The hydrochloride salt

is the recommended commercial form due to its superior shelf-life.

Supplier Tiering Matrix
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Tier Supplier Type Typical Scale Key Vendors
Strategic Use
Case

Tier 1 Global Catalog 1g – 25g

Sigma-Aldrich

(MilliporeSigma),

Thermo Fisher

(Alfa Aesar)

Initial SAR

screening; high

QC

documentation

required.

Tier 2
Specialty

Building Block
25g – 1kg

Combi-Blocks,

Enamine,

Fluorochem

Process

development;

best balance of

price vs. purity.

Tier 3
Bulk/Custom

Synthesis
>1kg

BLD Pharm,

ChemScene,

Oakwood

Chemical

Pilot plant

production;

requires lead

time for custom

batches.

Sourcing Decision Logic (DOT Visualization)

Requirement Analysis Scale Needed?

< 10 grams

10g - 1kg

> 1kg

Need High QC/CoA?

Lead Time Critical?

Tier 3: BLD/ChemScene
(Low Cost, Custom Batch)

Tier 1: Sigma/Thermo
(High Cost, Instant Ship)Yes

Tier 2: Combi-Blocks/Enamine
(Moderate Cost, 1-2 Weeks)

No

Yes

No

Click to download full resolution via product page

Figure 1: Decision tree for selecting the appropriate supplier tier based on scale and quality

requirements.
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Technical Validation & Quality Assurance
Upon receipt, the material must be validated. Relying solely on the vendor's Certificate of

Analysis (CoA) is a risk in critical path synthesis.

Analytical Acceptance Criteria
Method Expected Observation Pass Criteria

Visual Inspection
Off-white to beige powder (HCl

salt).

Reject if dark brown/black

(indicates oxidation).

¹H-NMR (DMSO-d₆)

Aromatic protons: ~7.0–7.5

ppm. Hydrazine NH/NH₂:

Broad peaks (exchangeable).

Integral ratio matches

structure. No solvent peaks

>1%.

¹⁹F-NMR

Single distinct peak (approx

-110 to -130 ppm depending

on reference).

Absence of secondary fluorine

peaks (indicates isomer purity).

LC-MS
[M+H]⁺ peak at ~205/207 (Br

isotope pattern).
Purity >95% (UV 254 nm).

The "Isomer Trap"
Critical Check: Ensure the vendor has not supplied the isomer (2-Bromo-5-

fluorophenyl)hydrazine.

Differentiation: In ¹H-NMR, the coupling constants (

-values) of the aromatic protons will differ.

Target (5-Br-2-F): Protons are para to each other (smaller

) or meta.

Isomer (2-Br-5-F): Look for specific ortho-coupling patterns relative to the fluorine.

Why it matters: The wrong isomer will lead to a completely different indole scaffold (5-fluoro-

4-bromoindole vs 7-fluoro-4-bromoindole).
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Application: Regioselective Fischer Indole
Synthesis
This protocol describes the synthesis of a 7-fluoro-5-bromoindole derivative. Note that the

numbering shifts: the 5-bromo on the hydrazine becomes the 5-bromo on the indole, and the 2-

fluoro becomes the 7-fluoro.

Reaction Mechanism & Pathway
Reactants:

(5-Bromo-2-fluorophenyl)hydrazine
+ Ketone (e.g., Cyclohexanone)

Intermediate 1:
Arylhydrazone Formation

Acid Cat. (-H2O)

Intermediate 2:
Ene-hydrazine Tautomer

Tautomerization

[3,3]-Sigmatropic Shift
(Restricted to C6 due to C2-F block)

Heat

Aminal Formation & NH3 Loss

Re-aromatization

Product:
7-Fluoro-5-bromo-1,2,3,4-tetrahydrocarbazole

-NH3
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Figure 2: Mechanistic pathway highlighting the regioselective constraint imposed by the fluorine

substituent.

Step-by-Step Protocol
Scale: 10 mmol | Hazards: Hydrazines are toxic; handle in a fume hood.

Preparation: In a round-bottom flask equipped with a reflux condenser, suspend (5-Bromo-
2-fluorophenyl)hydrazine hydrochloride (2.41 g, 10 mmol) in Glacial Acetic Acid (20 mL).

Addition: Add the ketone (e.g., Cyclohexanone, 1.0 eq, 10 mmol) in one portion.

Catalysis: If the reaction is sluggish, add Zinc Chloride (ZnCl₂) (1.5 eq) or Sulfuric Acid

(H₂SO₄) (4% v/v) as a Lewis/Brønsted acid promoter.

Reaction: Heat the mixture to 80–100°C for 2–4 hours. Monitor by TLC or LC-MS for the

disappearance of the hydrazine.

Workup:

Cool to room temperature.

Pour into ice-water (100 mL).

Neutralize with NaOH or NaHCO₃ (Caution: Exothermic/Foaming) until pH ~8.

Extract with Ethyl Acetate (3 x 30 mL).

Purification: Dry organic layer over Na₂SO₄, concentrate, and purify via flash column

chromatography (Hexane/EtOAc gradient).

Safety & Handling (MSDS Highlights)
Acute Toxicity: Hydrazines are toxic by ingestion, inhalation, and skin contact.

Carcinogenicity: Suspected human carcinogen.
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Skin Sensitization: May cause allergic skin reactions.

Incompatibility: Avoid contact with strong oxidizing agents (causes violent decomposition).

Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). The HCl salt is

hygroscopic; keep container tightly sealed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2579439/docs#strategic-sourcing-and-application-
guide-5-bromo-2-fluorophenyl-hydrazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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